Cas no 1805353-95-0 (Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate)
Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate
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- Inchi: 1S/C10H7ClF5NO2/c1-19-6(18)3-4-2-5(10(14,15)16)17-8(11)7(4)9(12)13/h2,9H,3H2,1H3
- InChI Key: KEYRSGYUIITFMY-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)C(=CC(C(F)(F)F)=N1)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 326
- XLogP3: 3.1
- Topological Polar Surface Area: 39.2
Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029044470-1g |
Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate |
1805353-95-0 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate
Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805353-95-0): A Comprehensive Overview
Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate, identified by its CAS number 1805353-95-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of multiple fluorinated substituents, contribute to its unique chemical properties and make it a valuable candidate for further investigation.
The molecular structure of Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate consists of a pyridine core substituted with a chloro group at the 2-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 6-position. Additionally, the 4-position is esterified with an acetoxy group. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, making this compound an attractive scaffold for drug design.
In recent years, there has been growing interest in the development of novel small molecules for the treatment of various diseases. Pyridine derivatives have emerged as a privileged class of compounds due to their broad spectrum of biological activities. Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate has been explored in several preclinical studies for its potential pharmacological effects. Initial research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases.
The synthesis of Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups is particularly challenging due to their high reactivity and sensitivity to environmental factors. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.
One of the most compelling aspects of Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate is its potential as a lead compound for drug discovery. Its unique structural features provide a foundation for structure-activity relationship (SAR) studies, which are essential for optimizing biological activity and pharmacokinetic properties. Researchers have utilized computational modeling and experimental techniques to investigate the binding interactions of this compound with target proteins. These studies have revealed insights into how modifications at different positions of the molecule can influence its biological activity.
The pharmacokinetic profile of Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate is another area of active investigation. Fluorinated compounds are often characterized by their improved bioavailability and prolonged half-life due to their resistance to metabolic degradation. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties in animal models, making it a promising candidate for further development. Understanding these properties is crucial for designing effective dosing regimens and minimizing potential side effects.
In conclusion, Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805353-95-0) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.
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